Cas no 98959-84-3 (1-Pentanone,1-(3-methyl-5-isoxazolyl)-(6CI))

• Product Name: 1-Pentanone,1-(3-methyl-5-isoxazolyl)-(6CI)
• CAS No: 98959-84-3
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 802136
• Update Time: 2023-11-18

1-Pentanone,1-(3-methyl-5-isoxazolyl)-(6CI) Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone,1-(3-methyl-5-isoxazolyl)-
• 1-Pentanone,1-(3-methyl-5-isoxazolyl)-(6CI)
• 1-(3-methylisoxazol-5-yl)pentan-1-one
• CID 119095210
• 1-(3-methyl-isoxazol-5-yl)-pentan-1-one

• Inchi： 1S/C9H13NO2/c1-3-4-5-8(11)9-6-7(2)10-12-9/h6H,3-5H2,1-2H3
• InChI Key： UNTUYQPKFURFKW-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)C(CCCC)=O

Computed Properties

• Exact Mass: 167.095
• Monoisotopic Mass: 167.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1